Cas no 33382-57-9 (Benzene, 1-chloro-2-propoxy-)

• Product Name: Benzene, 1-chloro-2-propoxy-
• CAS No: 33382-57-9
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1464947
• PubChem ID: 13866103
• Update Time: 2025-04-20

Benzene, 1-chloro-2-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-propoxy-
• 1-chloro-2-propoxybenzene
• 33382-57-9
• AKOS008948136
• SCHEMBL3790085
• DTXSID00551527

• Inchi： 1S/C9H11ClO/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7H2,1H3
• InChI Key： VFNGAZDNWPLBRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23